Cas no 27474-99-3 (Carbamic acid, propyl-,(methylimino)diethylene ester, monohydrochloride (8CI))

• Product Name: Carbamic acid, propyl-,(methylimino)diethylene ester, monohydrochloride (8CI)
• CAS No: 27474-99-3
• MF: C₁₃H₂₈ClN₃O₄
• MW: 325.832122802734
• CID: 269908
• PubChem ID: 33909
• Update Time: 2025-04-19

Carbamic acid, propyl-,(methylimino)diethylene ester, monohydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, propyl-,(methylimino)diethylene ester, monohydrochloride (8CI)
• methyl-bis[2-(propylcarbamoyloxy)ethyl]azanium,chloride
• 27474-99-3
• CARBAMIC ACID, PROPYL-, DIESTER with (METHYLIMINO)DIETHANOL, HYDROCHLORIDE
• Ethanol, 2,2'-(methylimino)di-, bis(propylcarbamate), hydrochloride

• Inchi： 1S/C13H27N3O4.ClH/c1-4-6-14-12(17)19-10-8-16(3)9-11-20-13(18)15-7-5-2;/h4-11H2,1-3H3,(H,14,17)(H,15,18);1H
• InChI Key： XLYKXOIPZQNYMZ-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(NCCC)=O)CC[NH+](C)CCOC(NCCC)=O

Computed Properties

• Exact Mass: 296.9578
• Monoisotopic Mass: 325.1768341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 86.7